Cas no 2172580-61-7 (methyl 3-(4-hydroxyoxan-4-yl)piperidine-3-carboxylate)

• Product Name: methyl 3-(4-hydroxyoxan-4-yl)piperidine-3-carboxylate
• CAS No: 2172580-61-7
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5894153
• PubChem ID: 165602875
• Update Time: 2025-06-14

methyl 3-(4-hydroxyoxan-4-yl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-hydroxyoxan-4-yl)piperidine-3-carboxylate
• EN300-1630645
• 2172580-61-7

• Inchi： 1S/C12H21NO4/c1-16-10(14)11(3-2-6-13-9-11)12(15)4-7-17-8-5-12/h13,15H,2-9H2,1H3
• InChI Key： QHXRWCQUTZEWNO-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)C1(C(=O)OC)CNCCC1

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.8Ų

Additional information on methyl 3-(4-hydroxyoxan-4-yl)piperidine-3-carboxylate

Comprehensive Overview of Methyl 3-(4-hydroxyoxan-4-yl)piperidine-3-carboxylate (CAS No. 2172580-61-7)

Methyl 3-(4-hydroxyoxan-4-yl)piperidine-3-carboxylate (CAS No. 2172580-61-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its piperidine and tetrahydrofuran (oxane) moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its hydroxyoxan and ester functional groups make it particularly valuable for drug discovery and medicinal chemistry.

In recent years, the demand for heterocyclic compounds like methyl 3-(4-hydroxyoxan-4-yl)piperidine-3-carboxylate has surged, driven by their role in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly exploring its potential in targeting G-protein-coupled receptors (GPCRs) and neurotransmitter modulators, aligning with trends in precision medicine. The compound’s CAS No. 2172580-61-7 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

The synthesis of methyl 3-(4-hydroxyoxan-4-yl)piperidine-3-carboxylate typically involves multi-step organic reactions, including cyclization and esterification. Its chiral center at the piperidine ring adds complexity, making enantioselective synthesis a focal point for chemists. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are critical for verifying its purity and structural integrity, ensuring compliance with Good Manufacturing Practices (GMP) in pharmaceutical applications.

From a commercial perspective, CAS 2172580-61-7 is often listed in catalogs of fine chemicals and building blocks for drug development. Its compatibility with parallel synthesis and combinatorial chemistry techniques enhances its utility in high-throughput screening (HTS) campaigns. Notably, the compound’s logP and solubility profiles are optimized for blood-brain barrier (BBB) penetration, a key consideration for CNS-targeted drugs.

Environmental and regulatory aspects of methyl 3-(4-hydroxyoxan-4-yl)piperidine-3-carboxylate are also under scrutiny, particularly its biodegradability and green chemistry metrics. Innovations in catalytic synthesis and solvent-free reactions are being explored to minimize waste, aligning with the Principles of Green Chemistry. This aligns with the growing industry emphasis on sustainable pharmaceutical manufacturing.

In summary, methyl 3-(4-hydroxyoxan-4-yl)piperidine-3-carboxylate (CAS No. 2172580-61-7) represents a critical scaffold in modern drug design. Its structural versatility, combined with advancing synthetic methodologies, positions it as a valuable asset for researchers tackling neurological disorders and metabolic diseases. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in next-generation therapeutics.